Cas no 1361856-83-8 (Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid)

• Product Name: Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid
• CAS No: 1361856-83-8
• MF: C₁₄H₉Cl₂FO₃
• MW: 315.123865842819
• CID: 4993962
• Update Time: 2025-05-19

Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO3/c15-8-2-4-9(11(16)6-8)7-1-3-10(12(17)5-7)13(18)14(19)20/h1-6,13,18H,(H,19,20)
• InChI Key： QVMJZOJLZFJUDJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=1)F)C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid

Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic Acid: A Comprehensive Overview

Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid, also known by its CAS registry number CAS No. 1361856-83-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique biphenyl structure, which consists of two aromatic rings connected by a single bond. The presence of hydroxyl, dichloro, and fluoro substituents on the biphenyl core imparts distinctive electronic and steric properties, making it a valuable building block in chemical synthesis.

The synthesis of Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid involves a series of carefully controlled reactions, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and hydrolysis. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of applications, this compound has garnered significant attention in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a lead molecule in anti-cancer drug development due to its ability to modulate key signaling pathways. Additionally, it has been investigated for its role in combating neurodegenerative diseases by acting as a selective inhibitor of specific enzymes associated with these conditions.

The biphenyl moiety in Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid is particularly significant as it serves as a versatile scaffold for further functionalization. Recent research has focused on appending additional substituents to enhance bioavailability and pharmacokinetic properties. For example, the introduction of hydrophilic groups has improved solubility, while lipophilic extensions have enhanced membrane permeability.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have shown that under aerobic conditions, it undergoes slow degradation via microbial action. However, its persistence in aquatic environments remains a concern, prompting researchers to explore eco-friendly alternatives or modifications that reduce environmental impact without compromising its functional properties.

In the realm of materials science, this compound has been utilized as a precursor for advanced polymers and optoelectronic materials. Its ability to form stable π-conjugated systems makes it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent breakthroughs in nanotechnology have further expanded its potential in creating nanostructured materials with tailored electronic properties.

The global demand for Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yl)-acetic acid continues to grow driven by advancements in biotechnology and the increasing need for innovative chemical solutions across industries. Collaborative efforts between academia and industry are expected to accelerate the discovery of new applications and improve manufacturing processes.

In conclusion, Hydroxy-(2',4'-dichloro-3-fluoro-biphenyl-4-yli-acetic acid stands as a testament to the ingenuity of modern chemistry. Its unique structure, versatile applications, and ongoing research promise to keep it at the forefront of chemical innovation for years to come.